Cas no 57266-87-2 (Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-)

• Product Name: Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-
• CAS No: 57266-87-2
• MF: C₁₃H₂₈Si
• MW: 212.446925163269
• CID: 5689414
• Update Time: 2025-04-25

Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-

• Inchi： 1S/C13H28Si/c1-6-8-10-12-13(11-9-7-2)14(3,4)5/h12H,6-11H2,1-5H3/b13-12+
• InChI Key： ZKMDAFLYWIKWFZ-OUKQBFOZSA-N
• SMILES： [Si](/C(/CCCC)=C/CCCC)(C)(C)C

Experimental Properties

• Density: 0.780±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±9.0 °C(Predicted)

Additional information on Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-

Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- (CAS No. 57266-87-2): Properties, Applications, and Market Insights

Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- (CAS No. 57266-87-2) is a specialized organosilicon compound that has garnered significant attention in the chemical industry due to its unique molecular structure and versatile applications. This compound, often referred to as [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane, is a key intermediate in organic synthesis and material science. Its CAS number 57266-87-2 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The molecular structure of Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- features a trimethylsilyl group attached to a 1-butyl-1-hexenyl backbone, which contributes to its distinctive chemical properties. This configuration makes it particularly valuable in cross-coupling reactions and polymer modification, where its stability and reactivity are highly prized. Recent studies have highlighted its potential in green chemistry applications, aligning with the growing demand for sustainable chemical processes.

One of the most searched questions about CAS 57266-87-2 relates to its synthesis and purification methods. The compound is typically prepared through hydrosilylation reactions or Grignard-type approaches, with careful control of reaction conditions to ensure high yield and purity. Industry professionals often inquire about storage conditions for [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane, as proper handling is crucial for maintaining its stability and performance characteristics.

The applications of Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- span multiple industries. In the pharmaceutical sector, it serves as a valuable building block for drug intermediate synthesis. The material science field utilizes this compound for surface modification and polymer functionalization, particularly in developing advanced coatings with enhanced durability. Recent market analysis shows growing demand for CAS 57266-87-2 in electronic materials, where its properties contribute to improved performance in semiconductor applications.

From a commercial perspective, [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane has seen steady market growth, with manufacturers focusing on high-purity grades to meet the stringent requirements of research and industrial applications. The global market for this specialty silane is projected to expand significantly, driven by increasing R&D investments in advanced materials and fine chemicals. Quality-conscious buyers frequently search for reliable suppliers of 57266-87-2, emphasizing the need for consistent product specifications and technical support.

Recent technological advancements have opened new possibilities for Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- in nanotechnology applications. Researchers are exploring its use in self-assembled monolayers and molecular electronics, areas that align with current trends in miniaturization and smart materials. These developments have increased the frequency of searches for technical data sheets of 57266-87-2 and safety information about [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane among scientific communities.

The analytical characterization of CAS 57266-87-2 typically involves gas chromatography, NMR spectroscopy, and mass spectrometry techniques. These methods are crucial for verifying the compound's purity and structural integrity, which are essential parameters for most applications. Quality control protocols for [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane have become more rigorous in response to the growing demand for high-performance specialty chemicals.

Environmental considerations surrounding Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl- have also gained attention, with researchers investigating its biodegradation pathways and ecological impact. This aligns with the chemical industry's broader shift toward sustainable practices and green chemistry principles. Manufacturers are responding by developing improved handling guidelines and waste management strategies for 57266-87-2 and related organosilicon compounds.

Future research directions for [(1E)-1-butyl-1-hexen-1-yl]trimethylsilane include exploring its potential in energy storage systems and catalytic processes. The compound's unique properties make it an interesting candidate for next-generation battery materials and heterogeneous catalysts. These emerging applications are likely to drive further interest in CAS 57266-87-2 and stimulate additional market growth in the coming years.

For researchers and industry professionals working with Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-, access to comprehensive technical documentation and application notes remains crucial. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from organic synthesis to advanced material development. As innovation in these fields progresses, 57266-87-2 is poised to maintain its position as an important tool in the chemist's repertoire.